Cas no 69155-75-5 (4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo-)
69155-75-5 structure
Product Name:4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo-
4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo-
- 6-hydroxy-4-oxochromene-3-carbaldehyde
- AKOS002317934
- Oprea1_082149
- FT-0717360
- Oprea1_196836
- 6-Hydroxy-4-oxo-4H-chromene-3-carbaldehyde
- DTXSID80352736
- 69155-75-5
- SCHEMBL23707495
- 6-hydroxy-3-formylchromone
- MFCD00235241
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- Inchi： 1S/C10H6O4/c11-4-6-5-14-9-2-1-7(12)3-8(9)10(6)13/h1-5,12H
- InChI Key： RWGCZTRGOSQEQE-UHFFFAOYSA-N
- SMILES： O1C=C(C=O)C(C2C=C(C=CC1=2)O)=O
Computed Properties
- Exact Mass: 190.02658
- Monoisotopic Mass: 190.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
69155-75-5 (4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo-) Related Products
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